A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

Thermochemical properties of binary mixtures of the popular chiral drug timolol maleate (TM) were investigated by differential scanning calorimetry. It was found that there are no eutectic points on the melting phase diagram, and the enantiomeric components form a continual set of solid solutions over a wide concentration range. The crystal structure of heterochiral racemic TM is essentially isostructural with that of the homochiral (S)-TM, having close cell parameters but containing a crystallographic inversion centre. The crystal structure of the homochiral TM contains two symmetry independent molecules in the unit cell. These molecules have different conformations but are approximate mirror images of each other in the crystal lattice. Within the homochiral crystals only one site of two changes its nature in the heterochiral crystals. The solid solution of TM could be treated as the solid solution of a regular racemic compound and a pure enantiomer.

The use of microorganisms for in vivo synthesis of quantum dots (QDs) not only makes it possible to obtain useful materials with tunable characteristics under mild conditions, but can also ensure the removal of toxic heavy metals from polluted water systems. Because real water treatment schemes contain more than one pollutant, this work attempted to determine the responses of Candida to exposure to two cations with known different survival pathways: Pb(II) and Cd(II). Five Candida species, C. albicans, C. dubliniensis, C. glabrata, C. krusei, and C. parapsilosis, were exposed to a 1 : 1 mixture of the aforementioned cations. The heterogeneous uptake of each metal was defined for the different strains; the removal of cadmium was greater than that of lead. The specific pathway followed by each cation led to the biomineralization of heterogeneous PbS- and CdS-based QDs located extra- or intra-cellularly. The structures and properties of the obtained heterogeneous nanomaterials were characterized by different techniques, and the results highlight the potential of Candida to form useful materials from a complex metal mixture.

Crystallisation from chiral electrolyte (R)-(−)-carvone has produced three new chiral semiconducting salts of BEDT-TTF from racemic anion tris(oxalato)chromate(III).

The crystal structure of the new (BrBzPy)2[Fe(qdt)2]2 complex (qdt = quinoxalinedithiolate) shows a rare weak FeIII bisdithiolene dimerisation with unusual molecular planarity and long apical S–Fe distances. This anion configuration is intermediate between the only monomeric Fe bisdithiolene reported so far, with isolated square planar [Fe(qdt)2]− units, and the common strong dimeric geometry also observed in other [Fe(qdt)2]2 salts. The standard strong dimeric situation is also observed in the [Fe(α-tpdt)2]2 salt (α-tpdt = 2,3-thiophenedithiolate) with the same cation, as well as with n-Bu4N and Et4N showing the influence of different ligands and cations on the coordination geometry and supramolecular structure of the FeIII complexes.